1-(3-Oxa-9-azabicyclo[3.3.1]nonan-9-yl)-2-phenylbutan-1-one

• IUPAC Name: 1-(3-oxa-9-azabicyclo[3.3.1]nonan-9-yl)-2-phenylbutan-1-one
• InChI: InChI=1S/C17H23NO2/c1-2-16(13-7-4-3-5-8-13)17(19)18-14-9-6-10-15(18)12-20-11-14/h3-5,7-8,14-16H,2,6,9-12H2,1H3
• InChI Key: ZNXPIKGYNSQCCI-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)N2C3CCCC2COC3
• Molecular Formula: C17H23NO2
• Molecular Weight: 273.37 g/mol

Description

The compound “1-(3-Oxa-9-azabicyclo[3.3.1]nonan-9-yl)-2-phenylbutan-1-one” is a complex organic molecule. It belongs to a class of compounds known as azabicyclo nonanes. These compounds are characterized by a nitrogen atom incorporated into a bicyclic structure.

Synthesis Analysis

The synthesis of azabicyclo nonanes and their derivatives has been a subject of interest in the field of organic chemistry. For instance, a method for producing endo-9-azabicyclo[3.3.1]nonan-3-ol derivative involves reacting a 9-azabicyclo[3.3.1]nonan-3-one derivative with hydrogen in the presence of a ruthenium complex. This method provides a cost-effective way to obtain the desired product.

Molecular Structure Analysis

The molecular structure of azabicyclo nonanes is quite complex. For example, one study found that these compounds can exist in different conformations. One conformation involves an equatorial hydroxyl group with relation to the piperidine ring, while another involves an axial hydroxyl group which forms an intramolecular hydrogen bond with the unshared electron pair of the nitrogen atom.

Chemical Reactions Analysis

Azabicyclo nonanes can undergo various chemical reactions. For instance, reductive amination of these compounds in the presence of sodium triacetoxyhydridoborate can lead to the formation of 3-substituted 3-azabicyclo[3.3.1]nonan-9-amines. These amines can then be converted into various other compounds through reactions with acetyl and chloroacetyl chlorides, maleic and succinic anhydrides, and others.

Physical And Chemical Properties Analysis

The physical and chemical properties of azabicyclo nonanes can vary depending on their specific structure. For example, the presence of unsaturation can significantly impact the crystal structures and intermolecular networks of these compounds. Furthermore, the presence of certain functional groups can also influence their reactivity.

Scientific Research Applications

Here is a comprehensive analysis of the scientific research applications of “1-(3-Oxa-9-azabicyclo[3.3.1]nonan-9-yl)-2-phenylbutan-1-one”, focusing on six unique applications:

Aerobic Oxidation of Alcohols

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Organocatalyst for Synthesis of Carbonyl Compounds

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Biotin-Avidin Coupling Techniques

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Two-Photon Microscopy

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Synthesis of Phosphonium Ylides

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Catalytic Hydrogenation and Conversion to Amides

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Future Directions

The future research directions in the field of azabicyclo nonanes could involve exploring new synthetic routes, studying their biological activities, and developing new applications. For instance, a radical-based strategy to construct an indole-fused azabicyclo[3.3.1]nonane structural framework has been reported. This approach could potentially be extended to synthesize many alkaloids.